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Compound of Interest

Compound Name: Methyl 5-(methylthio)picolinate

Cat. No.: B13929764

Get Quote

CAS Number: 74470-44-3 Synonyms: 5-(甲硫基)吡啶甲酸甲酯

This technical guide provides a comprehensive overview of Methyl 5-(methylthio)picolinate,

a picolinate derivative of interest to researchers, scientists, and professionals in drug

development. While specific data for this compound is limited in publicly available literature, this

guide synthesizes information on picolinate chemistry, offering insights into its potential

synthesis, properties, and applications.

Chemical Identity and Properties
Methyl 5-(methylthio)picolinate belongs to the picolinate family, which are esters or salts of

picolinic acid (pyridine-2-carboxylic acid). The structure of picolinates is a key building block in

many biologically active compounds.

Table 1: Physicochemical Properties of Methyl 5-(methylthio)picolinate (Predicted and

Inferred)
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Property Value Source

CAS Number 74470-44-3 [1]

Molecular Formula C₈H₉NO₂S Inferred

Molecular Weight 183.23 g/mol Inferred

Appearance Likely a solid or liquid
Inferred from related

compounds

Solubility
Expected to be soluble in

common organic solvents

Inferred from related

compounds

Note: Due to a lack of specific experimental data for Methyl 5-(methylthio)picolinate, some

properties are inferred from structurally similar compounds.

Synthesis and Characterization
A definitive, peer-reviewed synthesis protocol for Methyl 5-(methylthio)picolinate is not

readily available. However, based on general organic chemistry principles and known

syntheses of other picolinate esters, a plausible synthetic route can be proposed.

Hypothetical Synthesis Protocol
The most common method for synthesizing methyl esters of carboxylic acids is through Fischer

esterification. In this case, 5-(methylthio)picolinic acid would be the starting material.

Reaction:

5-(methylthio)picolinic acid + Methanol ⇌ Methyl 5-(methylthio)picolinate + Water

Step-by-Step Methodology:

Acid Dissolution: Dissolve 5-(methylthio)picolinic acid in an excess of methanol.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or thionyl

chloride.
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Reflux: Heat the reaction mixture to reflux for several hours to drive the equilibrium towards

the product.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, neutralize the excess acid with a mild base (e.g.,

sodium bicarbonate solution).

Extraction: Extract the product into an organic solvent (e.g., ethyl acetate).

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by column

chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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